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Key Properties and Solubility Data

PF-06649298 is a small molecule inhibitor of the sodium-coupled citrate transporter (NaCT or SLC13A5)

and is a valuable tool for researching glucose and lipid metabolism [1] [2] [3].

The table below summarizes its key physicochemical properties and solubility data:

Property Value / Description

CAS Number 1854061-16-7 [1] [2]

Molecular Formula C₁₆H₂₂O₅ [1] [4]

Molecular Weight 294.34 g/mol [1] [4]

Appearance Off-white to light yellow solid powder [1] [4]

Primary Solvent DMSO [1] [4]

Solubility in DMSO ~100 mg/mL (~339.74 mM) [1] [4]

Detailed Stock Solution Preparation Protocol
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Calculation: Determine the mass of compound needed for your desired stock concentration and

volume. For a 10 mM stock solution, use the formula: Mass (mg) = Desired

Concentration (mM) × Volume (mL) × Molecular Weight (g/mol) / 1000

Weighing: Accurately weigh the calculated amount of PF-06649298 powder.

Dissolution: Transfer the powder to a volumetric flask. Add a small volume of pure DMSO to dissolve

the powder.

Note: DMSO is hygroscopic (absorbs moisture from the air), which can affect solubility. Use

newly opened DMSO for best results [1].
Aiding Dissolution: Briefly vortexing or using a warm water bath (around 37°C) can help

dissolve the compound if needed. Ensure the solution is clear before proceeding.

Dilution: Once fully dissolved, add DMSO to reach the final volume. Mix thoroughly.

Aliquoting and Storage:

Aliquoting: Divide the stock solution into single-use aliquots in small, labeled vials to avoid

repeated freeze-thaw cycles.
Storage Conditions:

Powder: -20°C for 3 years or 4°C for 2 years [1] [2].
DMSO Stock Solution: -80°C for 6 months or -20°C for 1 month [1] [2].

The following diagram illustrates the workflow for preparing and storing PF-06649298 stock solutions:
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Established Experimental Protocols

In Vitro Cell-Based Assay: Citrate Uptake Inhibition

This protocol is used to determine the inhibitory activity of PF-06649298 on citrate transport in various cell

models [1] [4].
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Cell Lines: HEK-293 cells expressing NaCT, NaDC1, or NaDC3; human hepatocytes; mouse

hepatocytes [1].
Compound Preparation: Prepare PF-06649298 working solutions from DMSO stock in the

appropriate cell culture medium. The final DMSO concentration should be kept low (e.g., ≤0.1-1%) to
avoid cytotoxicity.

Dosing Concentration: A range of 0 to 100 µM is used to establish a dose-response curve [1] [4].
Incubation: Pre-incubate cells with PF-06649298 for 30 minutes [1] [4].

Citrate Uptake Measurement: Following pre-incubation, citrate uptake is assessed, typically by
measuring the uptake of radiolabeled [¹⁴C]citrate using a scintillation counter or microbeta plate

reader [1].
IC₅₀ Values: The half-maximal inhibitory concentration (IC₅₀) can be calculated from the data.

Reported values are:
HEK293 cells expressing NaCT: 408 nM [1]

Human hepatocytes: 16.2 µM [1] [2] [4]
Mouse hepatocytes: 4.5 µM [1]

In Vivo Protocol: Efficacy in a High-Fat Diet Mouse Model

This protocol demonstrates the reversal of glucose intolerance in an animal model of metabolic disorder [1]

[4].

Animal Model: Mice administered a high-fat diet (HFD) [1] [4].

Dosage: 250 mg/kg of PF-06649298 [1] [4].
Formulation for Administration: The compound is typically administered via oral gavage. For in vivo

studies, the DMSO stock solution can be further formulated. One suggested oral formulation is to
suspend the compound in 0.5% carboxymethylcellulose sodium (CMC-Na) [4].

Dosing Regimen: Administered orally, twice a day, for 21 days [1] [4].
Outcome Measures: The treatment has been shown to decrease plasma glucose, hepatic

triglycerides, diacylglycerides, and acyl-carnitine concentrations, effectively reversing glucose
intolerance in HFD mice [1].

The diagram below outlines the key steps and findings from this in vivo study:
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Critical Considerations for Researchers

Controlled Substance: Please note that PF-06649298 is classified as a controlled substance and

may not be available for sale in all territories [1].
Research Use Only: This compound is strictly for research purposes and is not intended for human

diagnostic or therapeutic use [1] [2].
In Vivo Formulation: Administering a compound dissolved purely in DMSO to animals is toxic.

Always use pharmacologically acceptable solvents or vehicles, such as aqueous suspensions with
0.5% CMC-Na, for in vivo studies [4].

Validation: Different cell types and assay conditions can yield varying IC₅₀ values. It is crucial to
empirically validate the potency and selectivity of the inhibitor in your specific experimental system.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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